2-(3,4-Dimethoxyphenyl)isonicotinic acid, 95%

• IUPAC Name: 2-(3,4-dimethoxyphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H13NO4/c1-18-12-4-3-9(8-13(12)19-2)11-7-10(14(16)17)5-6-15-11/h3-8H,1-2H3,(H,16,17)
• InChI Key: UUFFQEWMTZZDSQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC=CC(=C2)C(=O)O)OC
• Molecular Formula: C14H13NO4
• DSSTOX Substance ID: DTXSID00679513
• Molecular Weight: 259.26 g/mol
• CAS RN: 1226337-16-1

Description

2-(3,4-Dimethoxyphenyl)isonicotinic acid (2-DMPIA) is a natural, non-toxic, and versatile compound that has been studied for its potential applications in medicinal chemistry, biochemistry, and pharmacology. It is a derivative of nicotinic acid, an important molecule in the metabolism of many organisms. 2-DMPIA has been used in a variety of laboratory experiments, and its wide range of biochemical and physiological effects make it a promising compound for further research.

Scientific Research Applications

2-(3,4-Dimethoxyphenyl)isonicotinic acid, 95% has been studied extensively for its potential applications in medicinal chemistry, biochemistry, and pharmacology. It has been used in experiments involving the synthesis of drugs and pharmaceuticals, as well as in studies of enzyme inhibition and receptor binding. It has also been used in the study of the pharmacokinetics of drugs and the development of drug delivery systems.

Mechanism of Action

The mechanism of action of 2-(3,4-Dimethoxyphenyl)isonicotinic acid, 95% is not yet fully understood. However, it has been suggested that it may act as an agonist of nicotinic acid receptors, and it may also interact with other receptors, such as muscarinic, serotonin, and GABA receptors. It has been suggested that 2-(3,4-Dimethoxyphenyl)isonicotinic acid, 95% may also act as an inhibitor of certain enzymes, such as acetylcholinesterase.
Biochemical and Physiological Effects
2-(3,4-Dimethoxyphenyl)isonicotinic acid, 95% has been shown to have a wide range of biochemical and physiological effects. It has been found to have anticonvulsant, anti-inflammatory, and analgesic properties. It has also been shown to have effects on the central nervous system, including sedative, anxiolytic, and antidepressant effects. In addition, it has been found to have anti-cancer and anti-diabetic properties.

Advantages and Limitations for Lab Experiments

2-(3,4-Dimethoxyphenyl)isonicotinic acid, 95% has several advantages for laboratory experiments. It is a natural and non-toxic compound, and it is relatively inexpensive and easy to synthesize. It has a wide range of biochemical and physiological effects, making it a versatile compound for research. However, there are some limitations to using 2-(3,4-Dimethoxyphenyl)isonicotinic acid, 95% in laboratory experiments. It is not as stable as some other compounds, and it can be degraded by light and air.

Future Directions

There are several potential future directions for research on 2-(3,4-Dimethoxyphenyl)isonicotinic acid, 95%. These include further studies of its mechanism of action, its effects on drug metabolism, and its potential applications in drug delivery systems. In addition, further research could be done on its potential applications in the treatment of cancer, diabetes, and other diseases. Finally, further research could be done on its potential use as a tool for studying the effects of drugs on the central nervous system.

Synthesis Methods

2-(3,4-Dimethoxyphenyl)isonicotinic acid, 95% can be synthesized using a variety of methods, including the reaction of 3,4-dimethoxyphenyl isonicotinate with a base such as sodium hydroxide. This reaction results in the formation of 2-(3,4-Dimethoxyphenyl)isonicotinic acid, 95% and sodium isonicotinate. The reaction can be carried out in an aqueous medium, and the product can be purified by recrystallization.